molecular formula C11H11NO2 B8317418 2-(2-hydroxy-ethyl)-1H-indole-5-carbaldehyde

2-(2-hydroxy-ethyl)-1H-indole-5-carbaldehyde

Cat. No.: B8317418
M. Wt: 189.21 g/mol
InChI Key: MFXHYBWNAALUSJ-UHFFFAOYSA-N
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Description

2-(2-hydroxy-ethyl)-1H-indole-5-carbaldehyde is a useful research compound. Its molecular formula is C11H11NO2 and its molecular weight is 189.21 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H11NO2

Molecular Weight

189.21 g/mol

IUPAC Name

2-(2-hydroxyethyl)-1H-indole-5-carbaldehyde

InChI

InChI=1S/C11H11NO2/c13-4-3-10-6-9-5-8(7-14)1-2-11(9)12-10/h1-2,5-7,12-13H,3-4H2

InChI Key

MFXHYBWNAALUSJ-UHFFFAOYSA-N

Canonical SMILES

C1=CC2=C(C=C1C=O)C=C(N2)CCO

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of N-[4-formyl-2-(4-hydroxy-but-1-ynyl)-phenyl]-acetamide (0.85 g, approximately 2.80 mmol) in THF (20 mL) was added a THF solution of TBAF (6.0 mL, 6.0 mmol) and the reaction mixture was stirred at reflux for 36 hours under nitrogen and cooled to room temperature. Solvent was evaporated and the residue was taken in ethyl acetate (200 mL). The organic phase was washed with water (2×100 mL), brine (100 mL) and dried over anhydrous Na2SO4. Solvent was evaporated; crude compound was purified by simpliflash system (50% ethyl acetate in hexanes as eluent) to give 2-(2-hydroxy-ethyl)-1H-indole-5-carbaldehyde as yellow solid. Yield: 0.31 g (58% for two steps).
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N-[4-formyl-2-(4-hydroxy-but-1-ynyl)-phenyl]-acetamide
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0.85 g
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6 mL
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20 mL
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